Cas no 143244-91-1 (5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl-9,10-dihydropyrano[2,3-h]chromene-4,8-dione)

• Product Name: 5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl-9,10-dihydropyrano[2,3-h]chromene-4,8-dione
• CAS No: 143244-91-1
• MF: C₂₄H₁₆O₆
• MW: 400.380247116089
• CID: 189592
• Update Time: 2023-11-19

5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl-9,10-dihydropyrano[2,3-h]chromene-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4,8-dione,9,10-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl- (9CI)
• CalomelanolF
• Calomelanol F
• STL540419
• CID 91637138
• 5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl-9,10-dihydropyrano[2,3-h]chromene-4,8-dione
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4,8-dione, 9,10-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-10-phenyl- (9CI)

• Inchi： 1S/C24H16O6/c25-15-8-6-14(7-9-15)19-11-17(26)23-18(27)12-20-22(24(23)30-19)16(10-21(28)29-20)13-4-2-1-3-5-13/h1-9,11-12,16,25,27H,10H2
• InChI Key： LSJDQLIDQSCRBN-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=CC=2)C2C1=CC(=C1C(C=C(C3C=CC(=CC=3)O)OC=21)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 703
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 628.8±55.0 °C(Predicted)
• pka: 5.86±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids